Cas no 68266-24-0 (Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis- (9CI))

Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis- (9CI) structure
68266-24-0 structure
Product Name:Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis- (9CI)
CAS No:68266-24-0
MF:C18H22O2
MW:270.366085529327
CID:519573
PubChem ID:100424
Update Time:2025-04-19

Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis- (9CI)
    • 3-[4-(3-hydroxyphenyl)hexan-3-yl]phenol
    • NSC-366211
    • Phenol, 3,3'-(1,2-diethyl-1,2-ethanediyl)bis-
    • NSC 297170
    • NSC-297170
    • SCHEMBL5014485
    • Phenol,3'-(1,2-diethyl-1,2-ethanediyl)bis-
    • 68266-24-0
    • CHEMBL18268
    • PD181164
    • DTXSID90987795
    • 1,2-Diethyl-1,2-bis(3'-hydroxyphenyl)ethane
    • NSC366211
    • 3,4-bis(3'-hydroxyphenyl)hexane
    • 3,3'-(Hexane-3,4-diyl)diphenol
    • NSC297170
    • Inchi: 1S/C18H22O2/c1-3-17(13-7-5-9-15(19)11-13)18(4-2)14-8-6-10-16(20)12-14/h5-12,17-20H,3-4H2,1-2H3
    • InChI Key: KUJAWCSIKNKXLL-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C(CC)C(C1C=CC=C(C=1)O)CC

Computed Properties

  • Exact Mass: 270.161979940g/mol
  • Monoisotopic Mass: 270.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 40.5Ų

Phenol,3,3'-(1,2-diethyl-1,2-ethanediyl)bis- (9CI) Related Literature

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